2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)acetamide

• IUPAC Name: 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H18N2O4/c22-16(20-10-13-6-3-9-25-13)11-21-18(23)14-7-1-4-12-5-2-8-15(17(12)14)19(21)24/h1-2,4-5,7-8,13H,3,6,9-11H2,(H,20,22)
• InChI Key: GRDDLAPTTHCQLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• CAS No.: 325851-05-6

Description

2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)acetamide, also known as DIBO, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. DIBO belongs to the class of isoquinolines and has been found to exhibit various biological activities, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)acetamide is not fully understood. However, it has been proposed that this compound may inhibit the activity of the enzyme thioredoxin reductase, which is involved in the regulation of cellular redox balance. By inhibiting thioredoxin reductase, this compound may induce oxidative stress and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and modulate the expression of various genes involved in cancer progression. This compound has also been found to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)acetamide in lab experiments is its high potency and specificity towards cancer cells. This compound has been found to exhibit cytotoxic activity at low concentrations, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its poor solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)acetamide. One potential direction is to further investigate its mechanism of action and identify the molecular targets involved in its anticancer activity. Another direction is to optimize the synthesis of this compound and improve its solubility and bioavailability. Additionally, this compound may be used in combination with other anticancer agents to enhance its therapeutic efficacy. Overall, the promising biological activities of this compound make it a potential candidate for drug development and further research is warranted.

Synthesis Methods

The synthesis of 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)acetamide involves the reaction of 2-amino-3-carbethoxybenzoic acid with acetone in the presence of a catalyst. The resulting product is then treated with oxalyl chloride to form the corresponding acid chloride, which is then reacted with 2-(oxolan-2-ylmethyl)aniline to yield this compound.

Scientific Research Applications

2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)acetamide has been extensively studied for its potential use as an anticancer agent. It has been found to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.